Cas no 1072945-04-0 (4-Chloromethylphenylboronic Acid Pinacol Ester)
4-Chloromethylphenylboronic Acid Pinacol Ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its chloromethyl group enhances reactivity, enabling further functionalization, while the pinacol ester moiety ensures stability and ease of handling. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a key intermediate for synthesizing complex aryl and heteroaryl structures. Its high purity and consistent performance make it a reliable choice for precision organic synthesis. The product is typically supplied as a crystalline solid, ensuring straightforward storage and handling under standard laboratory conditions.

1072945-04-0 structure
Product name:4-Chloromethylphenylboronic Acid Pinacol Ester
CAS No:1072945-04-0
MF:C13H18BClO2
MW:252.544823169708
MDL:MFCD11053893
CID:829047
PubChem ID:46739086
4-Chloromethylphenylboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
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- 2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-?[4-?(chloromethyl)?phenyl]?-?4,?4,?5,?5-?tetramethyl-1,?3,?2-?Dioxaborolane
- 2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Chloromethylphenylboronic acid, pinacol ester
- MB09210
- BS-25197
- MFCD11053893
- AT16158
- Z2044798754
- J-001766
- BCRBYHCRLQCNNV-UHFFFAOYSA-N
- AKOS016004610
- EN300-6789205
- XSB94504
- 4-Chloromethylphenylboronic acid pinacol ester
- DTXSID90674719
- DA-28959
- 1072945-04-0
- 4-Chloromethylphenylboronic acid,pinacol ester
- 4-Chloromethylphenylboronic Acid Pinacol Ester
-
- MDL: MFCD11053893
- Inchi: InChI=1S/C13H18BClO2/c1-12(2)13(3,4)17-14(16-12)11-7-5-10(9-15)6-8-11/h5-8H,9H2,1-4H3
- InChI Key: BCRBYHCRLQCNNV-UHFFFAOYSA-N
- SMILES: CC1(C)C(C)(C)OB(C2=CC=C(C=C2)CCl)O1
Computed Properties
- Exact Mass: 252.10900
- Monoisotopic Mass: 252.1088377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- PSA: 18.46000
- LogP: 2.72460
4-Chloromethylphenylboronic Acid Pinacol Ester Security Information
4-Chloromethylphenylboronic Acid Pinacol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloromethylphenylboronic Acid Pinacol Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A116202-1g |
2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 98% | 1g |
$80.0 | 2025-02-25 | |
Enamine | EN300-6789205-0.25g |
2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 95% | 0.25g |
$35.0 | 2023-07-07 | |
Enamine | EN300-6789205-2.5g |
2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 95% | 2.5g |
$149.0 | 2023-07-07 | |
Enamine | EN300-6789205-0.05g |
2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 95% | 0.05g |
$19.0 | 2023-07-07 | |
AK Scientific | X1521-1g |
4-Chloromethylphenylboronic acid pinacol ester |
1072945-04-0 | 95% | 1g |
$96 | 2023-09-15 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD236009-1g |
2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 95% | 1g |
¥1144.0 | 2022-03-01 | |
Enamine | EN300-6789205-0.5g |
2-[4-(chloromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 95% | 0.5g |
$55.0 | 2023-07-07 | |
Chemenu | CM135415-5g |
2-(4-(Chloromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1072945-04-0 | 98% | 5g |
$335 | 2021-08-05 | |
AK Scientific | AMTB1226-250mg |
4-Chloromethylphenylboronic acid pinacol ester |
1072945-04-0 | 97% | 250mg |
$24 | 2025-02-18 | |
TRC | C427743-500mg |
4-Chloromethylphenylboronic Acid Pinacol Ester |
1072945-04-0 | 500mg |
$144.00 | 2023-05-18 |
4-Chloromethylphenylboronic Acid Pinacol Ester Related Literature
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1. Book reviews
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1072945-04-0)4-Chloromethylphenylboronic Acid Pinacol Ester

Purity:99%
Quantity:5g
Price ($):464.0